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Compound of Interest

Compound Name: CW-3308

Cat. No.: B15621573

Technical Support Center: CW-3308

Welcome to the technical support center for CW-3308, a potent and selective PROTAC
(Proteolysis Targeting Chimera) degrader of the bromodomain-containing protein BRD9. This
guide provides troubleshooting advice, frequently asked questions, and detailed protocols to
help researchers and drug development professionals ensure the complete and specific
degradation of BRD9 in their experiments.

Mechanism of Action

CW-3308 functions by hijacking the cell's natural protein disposal system. It is a
heterobifunctional molecule that acts as a bridge between BRD9 and the Cereblon (CRBN) E3
ubiquitin ligase complex.[1] This induced proximity results in the poly-ubiquitination of BRD?9,
marking it for degradation by the 26S proteasome.[1] This targeted degradation approach
offers a powerful method to study the function of BRD9, which is a subunit of the human BAF
(SWI/SNF) nucleosome remodeling complex and an attractive therapeutic target in various
cancers.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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